Cas no 2034259-16-8 (2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide)

• Product Name: 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide
• CAS No: 2034259-16-8
• MF: C₂₁H₂₅NO₃S
• MW: 371.493104696274
• CID: 5348174
• Update Time: 2025-07-17

2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzamide
• 2-ethylsulfanyl-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]benzamide
• 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide

• Inchi： 1S/C21H25NO3S/c1-3-26-19-9-5-4-8-17(19)20(23)22-14-21(24)12-6-7-15-13-16(25-2)10-11-18(15)21/h4-5,8-11,13,24H,3,6-7,12,14H2,1-2H3,(H,22,23)
• InChI Key： QKPDFYFCBGHLOQ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NCC1(C2C=CC(=CC=2CCC1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• XLogP3: 3.5
• Topological Polar Surface Area: 83.9

Additional information on 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide

Introduction to 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide (CAS No. 2034259-16-8)

2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide, with the CAS number 2034259-16-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The presence of an ethylsulfanyl group and a 1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl moiety contributes to its distinct chemical properties and biological activities.

The ethylsulfanyl group in the molecule is known for its ability to modulate various biological processes, including antioxidant and anti-inflammatory activities. This functional group can enhance the lipophilicity of the compound, facilitating its cellular uptake and distribution. The 1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl moiety, on the other hand, is a key structural element that imparts specific pharmacological properties. This moiety is often associated with compounds that exhibit neuroprotective and anti-cancer activities.

Recent studies have explored the potential of 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide in various therapeutic areas. One notable area of research is its application in neurodegenerative diseases. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide has also been investigated for its anti-cancer potential. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight the compound's potential as a lead candidate for the development of novel anti-cancer drugs.

The pharmacokinetic properties of 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens. Additionally, it demonstrates low toxicity in preclinical models, further supporting its potential for clinical development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]benzamide. Early-phase trials have shown promising results in terms of safety and tolerability. Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies with other agents to enhance therapeutic outcomes.

In conclusion, 2-(ethylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-y l)methyl]benzamide (CAS No. 2034259-16-8) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.